Cas no 2228286-08-4 (O-2-(3,6-dichloropyridazin-4-yl)propylhydroxylamine)

• Product Name: O-2-(3,6-dichloropyridazin-4-yl)propylhydroxylamine
• CAS No: 2228286-08-4
• MF: C₇H₉Cl₂N₃O
• MW: 222.071859121323
• CID: 6149955
• PubChem ID: 165693161
• Update Time: 2025-06-08

O-2-(3,6-dichloropyridazin-4-yl)propylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-2-(3,6-dichloropyridazin-4-yl)propylhydroxylamine
• O-[2-(3,6-dichloropyridazin-4-yl)propyl]hydroxylamine
• 2228286-08-4
• EN300-1978813

• Inchi： 1S/C7H9Cl2N3O/c1-4(3-13-10)5-2-6(8)11-12-7(5)9/h2,4H,3,10H2,1H3
• InChI Key： RHZNXAGSZZDSLA-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(N=N1)Cl)C(C)CON

Computed Properties

• Exact Mass: 221.0122673g/mol
• Monoisotopic Mass: 221.0122673g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 61Ų

Additional information on O-2-(3,6-dichloropyridazin-4-yl)propylhydroxylamine

Comprehensive Overview of O-2-(3,6-dichloropyridazin-4-yl)propylhydroxylamine (CAS No. 2228286-08-4)

O-2-(3,6-dichloropyridazin-4-yl)propylhydroxylamine (CAS No. 2228286-08-4) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This compound, characterized by its unique pyridazine core and hydroxylamine functional group, exhibits versatile reactivity, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its potential applications, particularly in the design of novel bioactive molecules and functional materials.

The structural features of O-2-(3,6-dichloropyridazin-4-yl)propylhydroxylamine contribute to its relevance in modern drug discovery. The presence of dichloropyridazine and hydroxylamine moieties allows for selective modifications, enabling the synthesis of targeted compounds with potential therapeutic benefits. Recent studies highlight its role in the development of enzyme inhibitors and receptor modulators, addressing growing demand for treatments in areas such as oncology and neurodegenerative diseases. This aligns with current trends in precision medicine, where tailored molecular designs are critical.

In the agrochemical sector, O-2-(3,6-dichloropyridazin-4-yl)propylhydroxylamine is investigated for its potential as a precursor to crop protection agents. The 3,6-dichloropyridazine scaffold is known for its herbicidal and pesticidal properties, and researchers are optimizing derivatives to enhance efficacy while minimizing environmental impact. This resonates with global discussions on sustainable agriculture and the need for eco-friendly pesticides, topics frequently searched by stakeholders in the field.

From a synthetic chemistry perspective, the compound’s reactivity with nucleophiles and electrophiles offers broad utility in constructing complex molecular architectures. Its application in click chemistry and polymer science is also under exploration, particularly for designing smart materials with stimuli-responsive properties. These advancements cater to the rising interest in advanced materials for biomedical engineering and electronics.

The growing popularity of computational chemistry tools has further accelerated research on O-2-(3,6-dichloropyridazin-4-yl)propylhydroxylamine. Molecular docking and QSAR modeling are being employed to predict its interactions with biological targets, reducing experimental trial-and-error. This aligns with the increasing use of AI-driven drug discovery, a hot topic in scientific and industrial communities.

Quality control and analytical characterization of CAS No. 2228286-08-4 are critical for ensuring reproducibility in research. Techniques such as HPLC, NMR, and mass spectrometry are routinely used to verify purity and structure, addressing common queries about compound validation in peer-reviewed studies.

In summary, O-2-(3,6-dichloropyridazin-4-yl)propylhydroxylamine represents a multifaceted compound with promising applications across life sciences and material innovation. Its study reflects broader trends in green chemistry, personalized therapeutics, and technological integration in research—topics frequently explored in academic and industrial forums today.